Cas no 110299-23-5 (1,6-Pyrenedicarboxylic acid)

• Product Name: 1,6-Pyrenedicarboxylic acid
• CAS No: 110299-23-5
• MF: C₁₈H₁₀O₄
• MW: 290.26960515976
• CID: 1192803
• PubChem ID: 71335219
• Update Time: 2025-04-20

1,6-Pyrenedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,6-Pyrenedicarboxylic acid
• pyrene-1,6-dicarboxylic acid
• 110299-23-5
• SCHEMBL4758651
• DTXSID20763221

• Inchi： 1S/C18H10O4/c19-17(20)13-8-4-10-2-6-12-14(18(21)22)7-3-9-1-5-11(13)16(10)15(9)12/h1-8H,(H,19,20)(H,21,22)
• InChI Key： IJDIPICFINEEDN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=CC=C3C(C(=O)O)=CC=C4C=CC=1C2=C34)=O

Computed Properties

• Exact Mass: 290.0579
• Monoisotopic Mass: 290.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6